Cas no 14395-08-5 (1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)
14395-08-5 structure
Product Name:1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
CAS No:14395-08-5
MF:C14H8O8S2
MW:368.338521957397
CID:169178
PubChem ID:84406
Update Time:2025-04-19
1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
- 9,10-dihydro-9,10-dioxoanthracene-1,7-disulphonic acid
- 9,10-dioxo-9,10-dihydroanthracene-1,7-disulfonic acid
- Einecs 238-360-8
- 9,10-Dihydro-9,10-dioxoanthracene-1,7-disulfonic acid
- 9,10-Dihydro-9,10-dioxo-1,7-anthracenedisulfonic acid
- DTXSID40932174
- 14395-08-5
- SCHEMBL2855522
- anthraquinone-1,7-disulfonic acid
- 9,10-dioxoanthracene-1,7-disulfonic acid
- Q37742895
- NS00054542
-
- Inchi: 1S/C14H8O8S2/c15-13-8-5-4-7(23(17,18)19)6-10(8)14(16)12-9(13)2-1-3-11(12)24(20,21)22/h1-6H,(H,17,18,19)(H,20,21,22)
- InChI Key: VNIFUVUQZVMDER-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C(C3C=CC(=CC=3C(C=21)=O)S(=O)(=O)O)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 367.96604
- Monoisotopic Mass: 367.96605956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 160Ų
Experimental Properties
- PSA: 142.88
1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
14395-08-5 (1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-) Related Products
- 82-49-5(1-Anthraquinonesulfonicacid)
- 84-50-4(9,10-dioxoanthracene-2,6-disulphonic acid)
- 55812-59-4(AMMONIUM ANTHRAQUINONE-1-SULFONATE)
- 14938-42-2(Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate)
- 30845-78-4(1-Anthracenesulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:1))
- 84-49-1(2,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)
- 853-35-0(Anthraquinone-1,5-disulfonic Acid Disodium Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk